Cas no 924824-32-8 (N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 924824-32-8
• MF: C₁₆H₁₄FNO₂
• MW: 271.286267757416
• CID: 5428447
• PubChem ID: 16648974
• Update Time: 2025-05-19

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3296-0472
• N-(2-fluorophenyl)chroman-3-carboxamide
• N-(2-fluorophenyl)-3,4-dihydro-2H-chromene-3-carboxamide
• N-(2-FLUOROPHENYL)-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-CARBOXAMIDE
• AKOS016247710
• AKOS002054293
• STL017779
• CCG-191407
• 924824-32-8
• N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C16H14FNO2/c17-13-6-2-3-7-14(13)18-16(19)12-9-11-5-1-4-8-15(11)20-10-12/h1-8,12H,9-10H2,(H,18,19)
• InChI Key： ZZZUOJADRMUBSG-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 271.10085685g/mol
• Monoisotopic Mass: 271.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.5±45.0 °C(Predicted)
• pka: 13.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

Recent Advances in the Study of N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 924824-32-8)

N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 924824-32-8) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its benzopyran scaffold and fluorophenyl moiety, has been investigated for its pharmacological properties, particularly in the context of neurological disorders and cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific molecular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide exhibits high affinity for the serotonin receptor subtype 5-HT_2A, suggesting its potential as a modulator of serotoninergic pathways. This finding is particularly relevant for the development of novel antidepressants and anxiolytics, as dysregulation of 5-HT_2A receptors has been implicated in mood disorders.

In addition to its neurological applications, recent research has highlighted the compound's anticancer properties. A study conducted by researchers at the National Cancer Institute (NCI) in 2024 revealed that N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, through the induction of apoptosis and cell cycle arrest. The study further identified the compound's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival.

Another significant advancement in the study of this compound is the development of improved synthetic routes. A recent publication in Organic Process Research & Development (2024) described a scalable and cost-effective synthesis of N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide, which could facilitate its further investigation and potential commercialization. The new synthetic approach reduces the number of steps and improves overall yield, addressing previous challenges in large-scale production.

Despite these promising findings, challenges remain in the clinical translation of N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring the development of prodrugs or nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N-(2-Fluorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 924824-32-8) represents a promising candidate for the treatment of neurological disorders and cancer. Recent studies have shed light on its molecular targets, pharmacological effects, and synthetic optimization, paving the way for future preclinical and clinical investigations. Continued research efforts will be essential to fully realize the therapeutic potential of this compound and address the remaining challenges in its development.